Cas no 1354487-67-4 (Methyl (2S,4S)-4-(cyclopentylcarbonyl)oxy-2-pyrrolidinecarboxylate hydrochloride)
Methyl (2S,4S)-4-(cyclopentylcarbonyl)oxy-2-pyrrolidinecarboxylate hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- Methyl (2S,4R)-4-(cyclopentanecarbonyloxy)pyrrolidine-2-carboxylate;hydrochloride
- Methyl (2S,4S)-4-(cyclopentylcarbonyl)oxy-2-pyrrolidinecarboxylate hydrochloride
-
- Inchi: 1S/C12H19NO4.ClH/c1-16-12(15)10-6-9(7-13-10)17-11(14)8-4-2-3-5-8;/h8-10,13H,2-7H2,1H3;1H/t9-,10+;/m1./s1
- InChI Key: KGVLFDIKLCZCLR-UXQCFNEQSA-N
- SMILES: Cl.O(C(C1CCCC1)=O)[C@H]1CN[C@H](C(=O)OC)C1
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 299
- Topological Polar Surface Area: 64.599
Methyl (2S,4S)-4-(cyclopentylcarbonyl)oxy-2-pyrrolidinecarboxylate hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M034210-125mg |
Methyl (2S,4S)-4-[(cyclopentylcarbonyl)oxy]-2-pyrrolidinecarboxylate hydrochloride |
1354487-67-4 | 125mg |
$ 230.00 | 2022-06-04 | ||
| TRC | M034210-250mg |
Methyl (2S,4S)-4-[(cyclopentylcarbonyl)oxy]-2-pyrrolidinecarboxylate hydrochloride |
1354487-67-4 | 250mg |
$ 375.00 | 2022-06-04 |
Methyl (2S,4S)-4-(cyclopentylcarbonyl)oxy-2-pyrrolidinecarboxylate hydrochloride Related Literature
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
Additional information on Methyl (2S,4S)-4-(cyclopentylcarbonyl)oxy-2-pyrrolidinecarboxylate hydrochloride
Methyl (2S,4S)-4-(cyclopentylcarbonyl)oxy-2-pyrrolidinecarboxylate Hydrochloride: An Overview
Methyl (2S,4S)-4-(cyclopentylcarbonyl)oxy-2-pyrrolidinecarboxylate hydrochloride (CAS No. 1354487-67-4) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number, is a chiral molecule with unique structural and functional properties that make it a valuable intermediate in the synthesis of various bioactive compounds and potential drug candidates.
The chemical structure of Methyl (2S,4S)-4-(cyclopentylcarbonyl)oxy-2-pyrrolidinecarboxylate hydrochloride is characterized by a pyrrolidine ring substituted with a cyclopentylcarbonyl group and a methyl ester group. The presence of these functional groups, along with the specific stereochemistry (2S,4S), imparts distinct chemical and biological properties to the molecule. The hydrochloride salt form enhances its solubility and stability, making it suitable for various applications in both research and development settings.
Recent studies have highlighted the potential of Methyl (2S,4S)-4-(cyclopentylcarbonyl)oxy-2-pyrrolidinecarboxylate hydrochloride in the development of novel therapeutic agents. One notable application is in the field of neurodegenerative diseases, where this compound has shown promise as a precursor for molecules that can modulate specific neurotransmitter systems. For instance, research published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent activity against enzymes involved in the breakdown of neurotransmitters, such as acetylcholinesterase and butyrylcholinesterase.
In addition to its potential in neurodegenerative disease research, Methyl (2S,4S)-4-(cyclopentylcarbonyl)oxy-2-pyrrolidinecarboxylate hydrochloride has also been explored for its anti-inflammatory properties. Studies have shown that this compound can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), which are key mediators of inflammatory responses. This makes it a promising candidate for the development of new anti-inflammatory drugs.
The synthetic pathway for Methyl (2S,4S)-4-(cyclopentylcarbonyl)oxy-2-pyrrolidinecarboxylate hydrochloride involves several well-defined steps that ensure high yield and purity. The process typically starts with the formation of the pyrrolidine ring through a catalytic hydrogenation reaction, followed by selective substitution reactions to introduce the cyclopentylcarbonyl and methyl ester groups. The final step involves the formation of the hydrochloride salt to enhance solubility and stability.
In terms of safety and handling, Methyl (2S,4S)-4-(cyclopentylcarbonyl)oxy-2-pyrrolidinecarboxylate hydrochloride should be stored under controlled conditions to maintain its integrity. It is recommended to store the compound in a cool, dry place away from direct sunlight and sources of heat. Proper personal protective equipment (PPE) should be used when handling this compound to minimize exposure risks.
The future prospects for Methyl (2S,4S)-4-(cyclopentylcarbonyl)oxy-2-pyrrolidinecarboxylate hydrochloride are promising. Ongoing research continues to uncover new applications and potential therapeutic uses for this compound. As more studies are conducted and new derivatives are synthesized, it is likely that this molecule will play an increasingly important role in the development of novel drugs and treatments for various diseases.
In conclusion, Methyl (2S,4S)-4-(cyclopentylcarbonyl)oxy-2-pyrrolidinecarboxylate hydrochloride (CAS No. 1354487-67-4) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and functional properties make it an attractive candidate for further exploration and development as a therapeutic agent.
1354487-67-4 (Methyl (2S,4S)-4-(cyclopentylcarbonyl)oxy-2-pyrrolidinecarboxylate hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)